Cas no 1361556-36-6 (2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid)

• Product Name: 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361556-36-6
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4968611
• Update Time: 2025-06-07

2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-6-3-9(15)12(10(16)4-6)8-2-1-7(5-11(19)20)18-13(8)17/h1-4H,5H2,(H2,17,18)(H,19,20)
• InChI Key： DJIGYTDUSGRNMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC=C(CC(=O)O)N=C1N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid

Introduction to 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361556-36-6)

2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361556-36-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of an amino group, a pyridine ring, and a trichlorophenyl substituent contributes to its diverse reactivity and potential biological activity.

The molecular formula of 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid is C₉H₅Cl₃N₂O₂, reflecting its complex composition. The compound’s structure incorporates three chlorine atoms at the 2, 4, and 6 positions of the phenyl ring, which enhances its electronic properties and influences its interactions with biological targets. This structural motif is particularly interesting because it aligns with the design principles of many modern pharmacological agents that aim to modulate enzyme activity or receptor binding.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds containing pyridine moieties. Pyridine derivatives are well-known for their role in drug development due to their ability to interact with various biological systems. Specifically, 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid has been studied for its potential applications in the treatment of neurological disorders and inflammatory conditions. Its structural features suggest that it may interfere with key signaling pathways involved in these diseases.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of multiple reactive sites—such as the amino group and the carboxylic acid moiety—allows for further functionalization, enabling researchers to tailor its properties for specific therapeutic purposes. For instance, derivatives of this compound could be designed to enhance solubility or improve metabolic stability, making them more suitable for clinical use.

Recent studies have begun to uncover the mechanistic insights into how 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid interacts with biological targets. Initial research suggests that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain perception. The trichlorophenyl group, in particular, has been shown to modulate electron density in the molecule, which can influence binding affinity and selectivity. These findings are particularly relevant given the increasing demand for targeted therapies that minimize side effects.

The synthesis of 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid presents both challenges and opportunities for chemists. The synthesis route must be carefully optimized to ensure high yield and purity while minimizing hazardous byproducts. Advances in green chemistry have prompted researchers to explore more sustainable methods for producing this compound, including catalytic processes that reduce waste and energy consumption.

In conclusion, 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361556-36-6) represents a significant area of investigation in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.